Cas no 2680720-54-9 (1-Acetyl-3-(2-chlorophenyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-Acetyl-3-(2-chlorophenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2680720-54-9
• MF: C₁₃H₁₄ClNO₃
• MW: 267.708162784576
• CID: 5599272
• PubChem ID: 165913150
• Update Time: 2025-06-19

1-Acetyl-3-(2-chlorophenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-3-(2-chlorophenyl)pyrrolidine-3-carboxylic acid
• EN300-28282781
• 2680720-54-9
• 1-Acetyl-3-(2-chlorophenyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C13H14ClNO3/c1-9(16)15-7-6-13(8-15,12(17)18)10-4-2-3-5-11(10)14/h2-5H,6-8H2,1H3,(H,17,18)
• InChI Key： WMSLICSEVAUWRP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1(C(=O)O)CN(C(C)=O)CC1

Computed Properties

• Exact Mass: 267.0662210g/mol
• Monoisotopic Mass: 267.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-Acetyl-3-(2-chlorophenyl)pyrrolidine-3-carboxylic acid

Introduction to 1-Acetyl-3-(2-chlorophenyl)pyrrolidine-3-carboxylic acid (CAS No. 2680720-54-9)

1-Acetyl-3-(2-chlorophenyl)pyrrolidine-3-carboxylic acid is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and potential biological activities. With the CAS number 2680720-54-9, this compound has garnered attention in recent years due to its structural motifs that are reminiscent of biologically active scaffolds. The presence of both acetyl and chlorophenyl groups in its framework suggests a rich chemical space for further derivatization and exploration, making it a valuable candidate for medicinal chemistry research.

The compound belongs to the pyrrolidine class of heterocycles, which are widely recognized for their role in various pharmacological applications. Pyrrolidine derivatives have been extensively studied for their potential as kinase inhibitors, GABA receptor modulators, and in the development of treatments for neurological disorders. The specific substitution pattern in 1-Acetyl-3-(2-chlorophenyl)pyrrolidine-3-carboxylic acid positions it as a promising intermediate for synthesizing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a crucial role in many disease pathways. The structural features of 1-Acetyl-3-(2-chlorophenyl)pyrrolidine-3-carboxylic acid make it an attractive scaffold for designing molecules that can disrupt these interactions. For instance, the chlorophenyl moiety can serve as a hydrogen bond acceptor or participate in π-stacking interactions, while the acetyl group can modulate the electronic properties of the molecule. These features are particularly relevant in the context of drug discovery efforts aimed at modulating PPIs associated with cancer and inflammatory diseases.

Moreover, the compound's pyrrolidine core is a common motif in bioactive molecules, with several FDA-approved drugs featuring this scaffold. Its versatility allows for modifications at multiple positions, enabling researchers to fine-tune its pharmacokinetic and pharmacodynamic properties. This adaptability has made 1-Acetyl-3-(2-chlorophenyl)pyrrolidine-3-carboxylic acid a subject of interest in structure-activity relationship (SAR) studies, where subtle changes in its structure can lead to significant alterations in biological activity.

Recent advancements in computational chemistry have further enhanced the utility of this compound. Molecular docking studies have been employed to predict its binding affinity to various protein targets, providing insights into its potential therapeutic applications. These computational approaches have complemented experimental efforts, allowing for rapid screening of derivatives with improved properties. For example, virtual screening has identified analogs of 1-Acetyl-3-(2-chlorophenyl)pyrrolidine-3-carboxylic acid that exhibit enhanced binding to specific enzymes implicated in metabolic disorders.

The synthesis of 1-Acetyl-3-(2-chlorophenyl)pyrrolidine-3-carboxylic acid involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps typically include cyclization reactions to form the pyrrolidine ring, followed by functional group interconversions to introduce the acetyl and chlorophenyl groups. These synthetic routes often require careful optimization to ensure high yields and purity, which are critical for subsequent biological evaluations.

In the context of drug development, purity is paramount, as impurities can not only affect the efficacy but also pose safety concerns. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to confirm the identity and purity of 1-Acetyl-3-(2-chlorophenyl)pyrrolidine-3-carboxylic acid before it undergoes biological testing.

The biological evaluation of this compound has revealed intriguing properties that warrant further investigation. Initial assays have shown activity against certain enzymatic targets, suggesting potential applications in treating conditions such as diabetes and neurodegenerative diseases. However, more comprehensive studies are needed to fully elucidate its mechanism of action and therapeutic index.

One particularly promising area of research is the exploration of 1-Acetyl-3-(2-chlorophenyl)pyrrolidine-3-carboxylic acid as a lead compound for antiviral agents. The ability of pyrrolidine derivatives to interfere with viral replication pathways has been demonstrated in several cases. Given its structural features, this compound may offer a novel approach to combating emerging viral threats by targeting host-virus interactions rather than viral enzymes alone.

Another emerging application is in the field of oncology. Protein-protein interactions play a critical role in cancer progression, making them attractive targets for therapeutic intervention. Preclinical studies have indicated that derivatives of 1-Acetyl-3-(2-chlorophenyl)pyrrolidine-3-carboxylic acid can disrupt key oncogenic pathways by inhibiting specific PPIs. These findings have opened up new avenues for developing next-generation anticancer drugs with improved efficacy and reduced side effects.

The future direction of research on 1-Acetyl-3-(2-chlorophenyl)pyrrolidine-3-carboxylic acid is likely to be shaped by interdisciplinary collaborations between chemists, biologists, and clinicians. Advances in genomics and proteomics will provide deeper insights into disease mechanisms, guiding the design of more targeted therapies. Additionally, innovations in drug delivery systems may enhance the bioavailability and tissue specificity of this compound and its derivatives.

In conclusion,1-Acetyl-3-(2-chlorophenyl)pyrrolidine-3-carboxylic acid (CAS No. 2680720-54-9) represents a compelling example of how structural diversity can lead to novel pharmacological entities. Its unique combination of chemical features positions it as a valuable tool for drug discovery efforts aimed at addressing some of today's most pressing medical challenges. As research continues to uncover new biological functions and synthetic strategies, this compound is poised to make significant contributions to pharmaceutical science.